Cas no 887595-82-6 ({[2-(trifluoromethoxy)phenyl]methyl}hydrazine)

• Product Name: {[2-(trifluoromethoxy)phenyl]methyl}hydrazine
• CAS No: 887595-82-6
• MF: C₈H₁₁Cl₂F₃N₂O
• MW: 279.086950540543
• MDL: MFCD09745124
• CID: 891853
• PubChem ID: 20119190
• Update Time: 2025-04-19

{[2-(trifluoromethoxy)phenyl]methyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• 2-TRIFLUOROMETHOXY-BENZYL-HYDRAZINE
• [2-(trifluoromethoxy)phenyl]methylhydrazine,dihydrochloride
• 2-TRIFLUOROMETHOXYBENZYLHYDRAZINE DIHYDROCHLORIDE
• {[2-(trifluoromethoxy)phenyl]methyl}hydrazine
• 2103401-87-0
• 2-Trifluoromethoxybenzylhydrazine diHCl
• PB15363
• J-510350
• (2-(Trifluoromethoxy)benzyl)hydrazine dihydrochloride
• AKOS015950189
• AM20041334
• KTFLOIQKMQVJJT-UHFFFAOYSA-N
• 887595-82-6
• FT-0684639
• [2-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride
• {[2-(trifluoromethoxy)phenyl]methyl}hydrazine dihydrochloride

• MDL： MFCD09745124
• Inchi： 1S/C8H9F3N2O.2ClH/c9-8(10,11)14-7-4-2-1-3-6(7)5-13-12;;/h1-4,13H,5,12H2;2*1H
• InChI Key： KTFLOIQKMQVJJT-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(OC1C=CC=CC=1CNN)(F)F

Computed Properties

• Exact Mass: 206.067
• Monoisotopic Mass: 206.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 1.299
• Boiling Point: 251.9°C at 760 mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.484

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers